Cas no 1261941-54-1 (3-(2-Fluoro-5-methoxycarbonylphenyl)benzoic acid)

• Product Name: 3-(2-Fluoro-5-methoxycarbonylphenyl)benzoic acid
• CAS No: 1261941-54-1
• MF: C₁₅H₁₁FO₄
• MW: 274.243848085403
• MDL: MFCD18312692
• CID: 2764940
• PubChem ID: 53218418
• Update Time: 2025-04-21

3-(2-Fluoro-5-methoxycarbonylphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• MFCD18312692
• 3-(2-Fluoro-5-methoxycarbonylphenyl)benzoic acid, 95%
• DTXSID20683359
• 1261941-54-1
• 2'-Fluoro-5'-(methoxycarbonyl)[1,1'-biphenyl]-3-carboxylic acid
• 3-(2-FLUORO-5-METHOXYCARBONYLPHENYL)BENZOIC ACID
• 3-(2-Fluoro-5-methoxycarbonylphenyl)benzoic acid

• MDL： MFCD18312692
• Inchi： 1S/C15H11FO4/c1-20-15(19)11-5-6-13(16)12(8-11)9-3-2-4-10(7-9)14(17)18/h2-8H,1H3,(H,17,18)
• InChI Key： XRBQLSUHVGYRPI-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C(=O)OC)C=C1C1C=CC=C(C(=O)O)C=1

Computed Properties

• Exact Mass: 274.06413699Da
• Monoisotopic Mass: 274.06413699Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 63.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives